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Compound of Interest

Compound Name:
4-(Difluoromethyl)-2-methyl-1-

nitrobenzene

Cat. No.: B14029876 Get Quote

4-(Difluoromethyl)-2-methyl-1-nitrobenzene is an aromatic compound featuring a nitro

group, a methyl group, and a difluoromethyl group. These functional groups dictate its chemical

reactivity and toxicological profile. The primary hazards are associated with the nitroaromatic

moiety, which is known for its systemic toxicity, particularly its ability to induce

methemoglobinemia. The presence of fluorine may also introduce additional considerations

regarding thermal decomposition products.

Chemical Identity
Property Value

IUPAC Name 4-(Difluoromethyl)-2-methyl-1-nitrobenzene

Molecular Formula C₈H₇F₂NO₂

Molecular Weight 187.14 g/mol

CAS Number Not assigned / Not readily available

Canonical SMILES CC1=C(C=C(C=C1)C(F)F)[O-]

Inferred GHS Hazard Classification
This classification is extrapolated from closely related analogues such as 4-(Difluoromethyl)-1-

fluoro-2-nitrobenzene and various other substituted nitrobenzenes.[1][2][3] It should be treated

as a provisional and precautionary assessment.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3/4
H311/H312: Toxic/Harmful in

contact with skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1/2

H372/H373: Causes damage

to organs (blood, liver, kidneys)

through prolonged or repeated

exposure

Signal Word:Danger

Hazard Pictograms:

GHS06: Skull and
Crossbones

GHS07: Exclamation Mark GHS08: Health Hazard

Section 2: Physicochemical and Reactivity Profile
The physical properties are inferred from similar compounds.[4] Stability data is derived from

general knowledge of nitroaromatics.
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Property Inferred Value / Remarks Source (Analogue)

Physical Form

Likely a yellow liquid or low-

melting solid at room

temperature.

[5]

Solubility

Insoluble in water; soluble in

common organic solvents

(e.g., acetone, ethanol,

dichloromethane).

[1]

Stability

Stable under normal laboratory

storage and handling

conditions.

[1][4]

Conditions to Avoid

High temperatures, open

flames, sparks, and exposure

to strong light.

[6]

Incompatible Materials

Strong oxidizing agents, strong

reducing agents, strong acids,

and strong bases.

[6]

Hazardous Decomposition

Products

Upon combustion, may release

toxic fumes including nitrogen

oxides (NOx), carbon

monoxide (CO), carbon dioxide

(CO₂), and highly toxic

hydrogen fluoride (HF).

[6]

Section 3: Core Toxicological Profile: The
Nitroaromatic Hazard
The most significant and insidious toxicological threat posed by 4-(Difluoromethyl)-2-methyl-
1-nitrobenzene stems from its nitroaromatic structure. The primary mechanism of toxicity for

this class of compounds is the induction of methemoglobinemia.

Causality of Methemoglobinemia: Upon absorption into the body (via skin contact, inhalation, or

ingestion), the nitro group (-NO₂) is metabolically reduced. This process generates reactive
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intermediates that oxidize the ferrous iron (Fe²⁺) in hemoglobin to its ferric state (Fe³⁺). The

resulting molecule, methemoglobin, is incapable of binding and transporting oxygen.[5] This

leads to a state of functional anemia and cellular hypoxia, even with normal blood oxygen

saturation readings.

Key Toxicological Effects:

Delayed Onset: A critical danger is that symptoms may be delayed by 2 to 4 hours after

exposure.[5]

Primary Symptoms: The initial signs of exposure include headache, dizziness, nausea, and

drowsiness. A key indicator is cyanosis, where the skin, lips, and nail beds take on a bluish

or grayish discoloration due to the lack of oxygenated blood.[5]

Severe Exposure: Higher levels of methemoglobin can lead to rapid heart rate, shortness of

breath, convulsions, and potentially death.[5]

Organ Damage: Prolonged or repeated exposure can cause damage to the liver, kidneys,

and blood-forming tissues in the bone marrow.[5]

Section 4: Safe Handling and Engineering Controls
All work with this compound must be performed with the understanding that it is a potent

systemic toxin with excellent dermal absorption. The following protocols are mandatory.

Engineering Controls
Chemical Fume Hood: All manipulations, including weighing, transferring, and preparing

solutions, must be conducted inside a certified chemical fume hood to prevent inhalation of

vapors.[6]

Safety Shower and Eyewash Station: Ensure immediate access to a functional and recently

tested safety shower and eyewash station.[1]

Personal Protective Equipment (PPE)
Hand Protection: Wear nitrile gloves (minimum thickness of 0.11 mm). Double-gloving is

recommended. Gloves must be inspected for integrity before use. Use proper glove removal
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technique to avoid contaminating skin.[3]

Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes.

A face shield should be worn in addition to goggles when there is a risk of splashing.[3]

Skin and Body Protection: Wear a flame-resistant laboratory coat. Ensure cuffs are tucked

into gloves. Do not wear shorts or open-toed shoes.

Workflow for Safe Handling
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Preparation Phase

Handling Phase

Post-Handling Phase

Verify Fume Hood
Functionality

Don Full PPE:
- Double Nitrile Gloves

- Safety Goggles & Face Shield
- Lab Coat

Assemble All Glassware
and Reagents in Hood

Weigh Compound in Hood
on a Disposable Weigh Paper

Perform Transfer/Reaction
Using Non-Sparking Tools

Keep Container Tightly
Closed When Not in Use

Quench/Neutralize
Any Reactive Waste

Triple-Rinse Contaminated
Glassware in Hood

Wipe Down Work Surface
with Appropriate Solvent

Segregate Waste into
Halogenated/Non-Halogenated Containers

Remove PPE and Wash
Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling hazardous nitroaromatic compounds.
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Section 5: Emergency Procedures
Immediate and decisive action is critical in the event of an exposure or spill.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.[1][5]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing all contaminated clothing and shoes. Get immediate medical aid.[5]

Cleansing the entire contaminated area is of utmost importance.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Call a poison control center and

seek immediate medical attention.[5]

Note to Physician: The primary hazard is methemoglobinemia. Treatment may involve the

administration of oxygen and, in severe cases, Methylene Blue.[5]

Spill Response Protocol
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Spill Detected

Evacuate Immediate Area
Alert Colleagues
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Label Waste Container
and Dispose as
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Caption: Emergency response flowchart for a chemical spill.
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Section 6: Storage and Disposal
Storage
Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[4][6]

Keep it segregated from incompatible materials, particularly reducing agents and strong

oxidizers.[6] The storage area should be accessible only to authorized personnel.

Disposal
All waste material, including contaminated absorbent material and empty containers, must be

treated as hazardous waste. Dispose of the material through a licensed professional waste

disposal service. Do not allow the chemical to enter drains or the environment.[3][6]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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